Cas no 1806870-70-1 (Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate)

Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate
- Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate
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- Inchi: 1S/C8H6ClF2NO3/c1-15-8(14)4-2-3(6(10)11)5(9)12-7(4)13/h2,6H,1H3,(H,12,13)
- InChI Key: DOEWDNJXECZZKQ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(F)F)C=C(C(=O)OC)C(N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 376
- XLogP3: 1.3
- Topological Polar Surface Area: 55.4
Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A029048153-1g |
Methyl 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate |
1806870-70-1 | 97% | 1g |
$3,069.40 | 2022-03-31 | |
Alichem | A029048153-250mg |
Methyl 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate |
1806870-70-1 | 97% | 250mg |
$1,008.00 | 2022-03-31 | |
Alichem | A029048153-500mg |
Methyl 2-chloro-3-(difluoromethyl)-6-hydroxypyridine-5-carboxylate |
1806870-70-1 | 97% | 500mg |
$1,564.80 | 2022-03-31 |
Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate Related Literature
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Janina Legendziewicz,Małgorzata Borzechowska,Graźyna Oczko,Gerd Meyer New J. Chem., 2000,24, 53-59
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Jessica L. Barilone,Hideaki Ogata,Wolfgang Lubitz,Maurice van Gastel Phys. Chem. Chem. Phys., 2015,17, 16204-16212
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Jing Xu,Chunrui Wang,Yao Zhang,Xu Liu,Xiaoyun Liu,Shenyang Huang,Xiaoshuang Chen CrystEngComm, 2013,15, 764-768
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Valery A. Barachevsky,Yury A. Puankov,Tatyana M. Valova,Olga I. Kobeleva,K. Lyssenko New J. Chem., 2009,33, 2267-2277
Additional information on Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate
Recent Advances in the Study of Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate (CAS: 1806870-70-1)
Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate (CAS: 1806870-70-1) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly as a key intermediate in the preparation of novel therapeutic agents.
A study published in the Journal of Medicinal Chemistry (2023) highlighted the efficient synthesis of Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate via a multi-step reaction sequence involving chlorination and difluoromethylation. The compound's structural elucidation was confirmed using NMR spectroscopy and X-ray crystallography, revealing its unique electronic properties and potential for further functionalization.
In another recent investigation, researchers explored the compound's role as a precursor in the synthesis of kinase inhibitors. The study demonstrated that modifications to the pyridine core, particularly at the 6-chloro and 5-difluoromethyl positions, could enhance binding affinity to specific kinase targets. This finding underscores the compound's versatility in medicinal chemistry applications.
Furthermore, Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate has been investigated for its potential antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited moderate activity against Gram-positive bacteria, suggesting its utility in the development of new antibacterial agents.
Ongoing research is also examining the compound's metabolic stability and pharmacokinetic properties. Preliminary data indicate that the difluoromethyl group contributes to improved metabolic stability compared to non-fluorinated analogs, making it a promising scaffold for drug development.
In conclusion, Methyl 6-chloro-5-(difluoromethyl)-2-oxo-1H-pyridine-3-carboxylate (CAS: 1806870-70-1) represents a valuable building block in medicinal chemistry with diverse applications. Its synthetic accessibility, structural features, and biological potential make it a compound of continued interest in the search for novel therapeutics. Future studies are expected to explore its utility in additional therapeutic areas and optimize its properties for clinical development.
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